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Trifloxystrobin Residue Decline Patterns Across Crops

Crop
Half-life
(Days)

Application
Rate (g
a.i./ha)

Pre-Harvest
Interval
(PHI) (Days)

Key Metabolite
Climate
Context

Source

Edible Rose
Petals

1.2 - 2.7 184 (applied

twice)

- CGA321113

(acid metabolite)

Multiple

regions in
China

[1]

Cucumber 2.1 - 3.5 105 (applied
twice)

3, 5, 7 Trifloxystrobin
acid

12 regions
in China

[2]

Cucumber 2.4 150 3, 7 - Dry climate
(Egypt)

[3]

Strawberry 6.2 150 3, 7, 10, 14 - Dry climate
(Egypt)

[3]
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The data in the table above is generated through rigorous field trials and analytical methods. Here are the

detailed protocols from key studies:

For Edible Rose Petals (2025 Study): Field trials were conducted in major production regions in

China (Beijing, Shanxi, Yunnan, Shandong). QuEChERS sample preparation coupled with UPLC-

MS/MS was used for simultaneous determination of trifloxystrobin and its metabolite CGA321113.

The limit of quantification (LOQ) was 0.01 mg/kg. Residue dissipation followed first-order kinetics,

and the study also investigated storage stability and transfer during brewing [1].

For Cucumbers and Strawberries (2022 Study): Trials were conducted under Egyptian dry climatic

conditions. The QuEChERS method was also employed, followed by LC-MS/MS analysis. The

LOQ was a more sensitive 0.001 mg/kg. The dissipation rate was evaluated by subjecting data to a

first-order kinetic model, plotting concentration against the pre-harvest interval (PHI) [3].

The process from field trial to risk assessment involves several key stages, which are summarized in the

workflow below:
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Field Trial Design

Sample Collection & Preparation

Analytical Quantification (QuEChERS+LC-MS/MS)

Data Analysis (1st-Order Kinetics)

Determine Half-life & PHI

Dietary Risk Assessment (RQ)

Click to download full resolution via product page

Key Factors Influencing Residue Decline

The variability in trifloxystrobin's half-life can be attributed to several factors that are critical for

researchers to consider when designing studies or interpreting data:

Crop Characteristics: The plant's architecture and surface area-to-volume ratio significantly impact

residue deposition and dissipation. For instance, the complex structure of rose petals or strawberries

can protect residues from environmental factors, potentially leading to longer half-lives compared to

the smoother surface of a cucumber [1] [3].
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Environmental Conditions: Climate plays a major role. Temperature, rainfall, and sunlight can

accelerate the degradation process. The faster dissipation observed in cucumbers in Egypt compared to

some Chinese data may be linked to higher temperatures and stronger solar radiation [3].

Application Regime: The dosage and number of applications directly influence the initial residue

load. Higher or more frequent applications can lead to a greater initial deposit, which may take longer

to dissipate to levels below the Maximum Residue Limit (MRL) [1].

Metabolite Formation: The conversion of trifloxystrobin to its acid metabolite (CGA321113 or

trifloxystrobin acid) is a critical consideration. This metabolite is more water-soluble and mobile, and

regulatory assessments often require monitoring the sum of the parent compound and its metabolite

[1] [2].

Based on the synthesized data, here are the practical implications for determining a safe pre-harvest interval:

Setting PHIs: A PHI of 3 to 7 days is typically effective for reducing trifloxystrobin residues to safe

levels in fast-degrading crops like cucumbers [2] [3]. For crops with longer half-lives like strawberries,
a longer PHI may be necessary.

Risk Assessment: Chronic dietary risk assessments for trifloxystrobin in crops like cucumbers and
strawberries, when used according to Good Agricultural Practices (GAP), consistently show

acceptable risk (RQ < 100%) to consumers [2] [3].

Need Custom Synthesis?
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[https://www.smolecule.com/products/b545845#trifloxystrobin-residue-decline-pattern-pre-harvest-

interval]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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